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Compound of Interest

Compound Name: Asct2-IN-1

Cat. No.: B12389121 Get Quote

Essential Safety and Handling Guide for Asct2-
IN-1
Disclaimer: This document provides guidance on the safe handling of Asct2-IN-1 based on

general laboratory safety principles for potent small molecule inhibitors. A specific Safety Data

Sheet (SDS) for Asct2-IN-1 was not publicly available at the time of this writing. Researchers

must consult their institution's safety office and perform a risk assessment before handling this

compound.

Asct2-IN-1 is an inhibitor of the ASCT2 transporter, with IC50 values of 5.6 µM and 3.5 µM in

A549 and HEK293 cells, respectively.[1][2] It is known to induce cell apoptosis and inhibit tumor

growth.[1][2] Due to its biological activity, it should be handled with care to minimize exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is crucial to prevent exposure to Asct2-IN-1 through inhalation, skin contact,

or eye contact. The following table summarizes the recommended PPE for various tasks

involving this compound.
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Task Required PPE Specifications

Handling Solid Compound

(Weighing, Aliquoting)

Double Gloves, Impervious

Gown, N95 Respirator, Safety

Goggles with Side Shields

Use chemotherapy-rated

gloves (ASTM D6978).[3]

Ensure the gown is

disposable, long-sleeved, and

closes in the back.[3][4]

Preparing Solutions (in DMSO

or other solvents)

Double Gloves, Impervious

Gown, Chemical Splash

Goggles, Face Shield

Work within a certified

chemical fume hood. A face

shield offers additional

protection against splashes.[4]

Administering to Cell Cultures
Double Gloves, Impervious

Gown, Safety Glasses

All manipulations should be

performed in a biological

safety cabinet (BSC).

Handling Waste
Double Gloves, Impervious

Gown

Treat all waste contaminated

with Asct2-IN-1 as hazardous

chemical waste.

Responding to Spills

Double Gloves, Impervious

Gown, N95 Respirator, Shoe

Covers, Chemical Splash

Goggles

A spill kit should be readily

available in the laboratory.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek medical attention.

Inhalation
Move to fresh air immediately. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Small Spill (< 5 mg or < 1 mL of dilute solution)

Alert others in the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand). Place the absorbed material

and any contaminated cleaning materials into a

sealed container for hazardous waste disposal.

Large Spill (> 5 mg or > 1 mL of dilute solution)

Evacuate the immediate area. Alert your

institution's emergency response team. Prevent

others from entering the area.

Experimental Protocols & Workflows
3.1. Donning and Doffing of PPE

Proper procedure for putting on and removing PPE is essential to prevent contamination.
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Donning PPE (Putting On)

Doffing PPE (Taking Off)

Gown Respirator/Mask Goggles/Face Shield Outer Gloves (over cuff)

Outer Gloves Gown Goggles/Face Shield Respirator/Mask

Click to download full resolution via product page

Caption: Sequential process for correctly donning and doffing Personal Protective Equipment.

3.2. Spill Response Workflow

A systematic approach is necessary for managing spills of Asct2-IN-1.
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Spill Occurs

Alert Personnel & Secure Area

Don Appropriate PPE

Contain Spill with Absorbent Material

Clean Area from Perimeter Inward

Dispose of Waste in Sealed Hazardous Bag

Decontaminate Surfaces

Spill Cleaned

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill of Asct2-IN-1.

Disposal Plan
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All materials contaminated with Asct2-IN-1, including empty vials, pipette tips, gloves, gowns,

and cleaning materials, must be disposed of as hazardous chemical waste. Follow your

institution's specific guidelines for chemical waste disposal. Do not dispose of this compound or

its waste down the drain or in regular trash.

Storage and Handling
Asct2-IN-1 is typically supplied as a solid. For long-term storage, it is recommended to store

the solid at -20°C. If a stock solution is prepared (e.g., in DMSO), it should be aliquoted to

avoid repeated freeze-thaw cycles and stored at -80°C for up to six months or -20°C for one

month, protected from light and stored under nitrogen.[1] All handling of the solid compound

and preparation of solutions should be conducted in a certified chemical fume hood or a

containment device to minimize inhalation exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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